Cas no 170730-06-0 (1-(2,3-Dihydro-7-benzofuranyl)ethanone)

• Product Name: 1-(2,3-Dihydro-7-benzofuranyl)ethanone
• CAS No: 170730-06-0
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD11656624
• CID: 65870
• PubChem ID: 10607073
• Update Time: 2025-04-18

1-(2,3-Dihydro-7-benzofuranyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-7-benzofuranyl)ethanone
• 1-(2,3-dihydro-1-benzofuran-7-yl)ethanone
• ETHANONE, 1-(2,3-DIHYDRO-7-BENZOFURANYL)
• 1-(2,3-dihydrobenzofuran-7-yl)ethanone
• 7-Acetyl-2,3-dihydrobenzofuran
• 1-(2,3-Dihydro-7-benzofuranyl)
• Ethanone, 1-(2,3-dihydro-7-benzofuranyl)- (9CI)
• Ethanone, 1-(2,3-dihydro-7-benzofuranyl)-
• 1-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-one
• MSFONFAIHVPZHN-UHFFFAOYSA-N
• 8763AA
• Ethanone,1-(2,3-dihydro-7-benzofuranyl)-
• AB1010155
• 1-(2,3-dihydrobenzof
• SCHEMBL3360298
• AMY24138
• 170730-06-0
• AKOS015907642
• A811230
• MFCD11656624
• DS-12500
• DTXSID80442348
• FT-0645658
• CS-0043869

• MDL： MFCD11656624
• Inchi： 1S/C10H10O2/c1-7(11)9-4-2-3-8-5-6-12-10(8)9/h2-4H,5-6H2,1H3
• InChI Key： MSFONFAIHVPZHN-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C(C)=O)C1=2

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 295.0±29.0 °C at 760 mmHg
• Flash Point: 139.7±17.8 °C
• PSA: 26.30000
• LogP: 1.82410
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2,3-Dihydro-7-benzofuranyl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones